Cas no 55829-42-0 (2-(1,4-diazepan-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one)

2-(1,4-diazepan-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one structure
55829-42-0 structure
Product Name:2-(1,4-diazepan-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one
CAS No:55829-42-0
MF:C11H21N3O
MW:211.30394244194
MDL:MFCD09045356
CID:350663
PubChem ID:13057081
Update Time:2025-04-19

2-(1,4-diazepan-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine, 1-[(hexahydro-1H-1,4-diazepin-1-yl)acetyl]-
    • 2-(1,4-diazepan-1-yl)-1-pyrrolidin-1-ylethanone
    • 2-(1,4-diazepan-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one
    • Z228583244
    • 1-(2-oxo-2-pyrrolidin-1-ylethyl)-1,4-diazepane
    • CS-0453614
    • AB01326935-02
    • VS-10352
    • EN300-30790
    • DTXSID30516649
    • NCGC00334965-01
    • AKOS000129293
    • 55829-42-0
    • MDL: MFCD09045356
    • Inchi: 1S/C11H21N3O/c15-11(14-7-1-2-8-14)10-13-6-3-4-12-5-9-13/h12H,1-10H2
    • InChI Key: WRAKBKKPDOZKSL-UHFFFAOYSA-N
    • SMILES: O=C(CN1CCNCCC1)N1CCCC1

Computed Properties

  • Exact Mass: 211.16863
  • Monoisotopic Mass: 211.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 35.6Ų

Experimental Properties

  • PSA: 35.58

2-(1,4-diazepan-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-30790-0.05g
2-(1,4-diazepan-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one
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$37.0 2023-09-05
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Enamine
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2-(1,4-diazepan-1-yl)-1-(pyrrolidin-1-yl)ethan-1-one
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TRC
D423528-25mg
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